Cas no 866545-86-0 (1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]-)

1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]- structure
866545-86-0 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]-
CAS No:866545-86-0
MF:C20H16N2O
MW:300.353844642639
CID:660967
PubChem ID:11680990
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]-
    • 3-(4-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine
    • 3-(4-phenylmethoxyphenyl)-1H-pyrrolo[2,3-b]pyridine
    • SCHEMBL858614
    • 866545-86-0
    • DTXSID40470541
    • Inchi: 1S/C20H16N2O/c1-2-5-15(6-3-1)14-23-17-10-8-16(9-11-17)19-13-22-20-18(19)7-4-12-21-20/h1-13H,14H2,(H,21,22)
    • InChI Key: CDOXWUSKKVJJCR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=CNC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 300.126263138g/mol
  • Monoisotopic Mass: 300.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.9Ų

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